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Compound of Interest

Compound Name: Tetrafluoroethane

Cat. No.: B1211177

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and safety information for the handling
and use of tetrafluoroethane (1,1,1,2-tetrafluoroethane, R-134a, HFC-134a) in a laboratory
setting. Adherence to these protocols is critical to ensure the safety of all personnel and the
integrity of experimental results.

Substance Identification and Properties

Tetrafluoroethane is a non-flammable, colorless gas with a faint ethereal odor.[1] It is
commonly used as a refrigerant and a propellant in metered-dose inhalers.[2][3] While it has
low toxicity, it can pose significant hazards if not handled correctly, primarily as an asphyxiant in
high concentrations and due to the risk of frostbite from contact with the liquefied gas.[4][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tetrafluoroethane is provided in
Table 1. This data is essential for understanding its behavior under various experimental
conditions.
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Property Value

Molecular Formula C2H2F4

Molecular Weight 102.03 g/mol

Boiling Point -26.3 °C (-15.3 °F)[6]
Melting Point -108 °C (-162.4 °F)
Vapor Pressure 0.574 MPa at 20°C|[2]
Density (liquid, 25°C) 1206 kg/m 3[2]
Density (gas) 0.00425 g/cm?3[6]
Water Solubility (25°C) 19g/L[2]

Auto-ignition Temperature >743°CJ[2]
Flammability Non-flammable gas[2][6]

Occupational Exposure Limits

Ensuring that workplace concentrations of tetrafluoroethane remain below established
occupational exposure limits (OELS) is crucial for personnel safety. Table 2 summarizes the
OELs from various regulatory bodies.

Regulatory Body Exposure Limit (8-hour TWA)
AIHA WEEL 1000 ppm[7]

UK WEL 1000 ppm (4240 mg/m?3)[4]
German AGW 1000 ppm (4200 mg/m?3)[4]
Austrian MAK 1000 ppm (4200 mg/m3)[4]

Hazard Identification and Risk Assessment

The primary hazards associated with tetrafluoroethane are asphyxiation at high
concentrations and frostbite from contact with the liquefied gas.[4][5] It is classified as a gas
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under pressure and may explode if heated.[4][5]

Health Hazards

Inhalation: In high concentrations, tetrafluoroethane can act as an asphyxiant by displacing
oxygen.[4] Symptoms may include loss of mobility and consciousness, and the victim may
not be aware of the asphyxiation.[4] At extremely high vapor concentrations, it can have
anesthetic-like effects and may cause cardiac arrhythmia.[2]

Skin Contact: Contact with the liquefied gas can cause frostbite due to rapid evaporative
cooling.[2][5]

Eye Contact: Direct contact with the liquefied gas can cause frostbite.[4]

Ingestion: Ingestion is not considered a likely route of exposure for a gas.[4][5]

Environmental Hazards

Tetrafluoroethane is a fluorinated greenhouse gas with a global warming potential (GWP) of

1430 over a 100-year period.[8][6] It is not considered to be ozone-depleting.[2] Releases into

the atmosphere should be minimized.[9]

Experimental Protocols

The following protocols outline the standard procedures for the safe handling and use of

tetrafluoroethane gas in a laboratory environment.

Protocol for Setting Up a Gas Delivery System

Cylinder Inspection: Before use, visually inspect the gas cylinder for any signs of damage,
corrosion, or leaks. Ensure the valve protection cap is in place.[5][10]

Cylinder Securing: Secure the cylinder in an upright position using a cylinder strap or stand
in a well-ventilated area.[5][10]

Regulator and Equipment Selection: Use only regulators and equipment specifically
designed and rated for tetrafluoroethane and its supply pressure.[4] Ensure all fittings are
clean and in good condition.
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Regulator Connection: With the cylinder valve closed, connect the regulator to the cylinder
outlet. Tighten the connection according to the manufacturer's instructions. Do not
overtighten.

System Assembly: Connect the regulator to the experimental apparatus using appropriate
tubing and fittings. Ensure all connections are secure.

Leak Testing: Before introducing the gas into the system, perform a leak test. Pressurize the
system with an inert gas (e.g., nitrogen) and apply a leak detection solution to all
connections. Alternatively, use an electronic leak detector.

Gas Introduction: Once the system is confirmed to be leak-free, close the main system valve.
Slowly open the cylinder valve to pressurize the regulator.[4] Adjust the regulator to the
desired delivery pressure. Slowly open the main system valve to introduce
tetrafluoroethane into the experiment.

Figure 1. Workflow for setting up a tetrafluoroethane gas delivery system.

Protocol for Gas Storage

Storage Location: Store cylinders in a cool, dry, well-ventilated area away from direct
sunlight, heat sources, and combustible materials.[9][11] The storage temperature should not
exceed 50°C (122°F).[4]

Cylinder Position: Store cylinders in an upright position and securely fastened to prevent
them from falling over.[5][10]

Valve Protection: Always keep the valve protection cap on the cylinder when it is not in use.
[51[10]

Segregation: Store full and empty cylinders separately.[10][12]

Inventory Management: Use a "first-in, first-out” inventory system to prevent long-term
storage of cylinders.[3]

Protocol for Waste Gas Disposal
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e Environmental Regulations: Do not release tetrafluoroethane directly into the atmosphere.
[9] It is a fluorinated greenhouse gas, and its release is regulated.

» Disposal Method: Dispose of surplus and non-recyclable gas through a licensed waste
disposal contractor.[7][11]

o Empty Cylinders: Return empty pressure vessels to the supplier.[11]

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling tetrafluoroethane.

PPE Type Specification

Safety glasses with side-shields or chemical

Eye Protection
goggles.[2][10]

Insulated or leather gloves when handling
Hand Protection cylinders or in situations where contact with the
liquid is possible.[2][10]

A lab coat or protective clothing made of cotton.

Body Protection
[2]

Generally not required in well-ventilated areas.
) ) In case of insufficient ventilation or for
Respiratory Protection ) .
emergency response, a self-contained breathing

apparatus (SCBA) should be used.[2][4]

Emergency Procedures
Gas Leak Response

Figure 2. Logical flow for responding to a tetrafluoroethane gas leak.

o Evacuate: Immediately evacuate the affected area.[13]
o Ventilate: If it can be done without risk, increase ventilation to the area.[13]

» Stop the Leak: If trained and it is safe to do so, attempt to stop the release of gas.[5]
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o Emergency Services: Notify emergency services and the institutional safety office.

» Re-entry: Do not re-enter the area until it has been confirmed to be safe by trained
personnel, using an oxygen monitor.[13]

First Aid Measures

 Inhalation: Remove the victim to an area with fresh air.[4][9] Keep the person warm and at
rest.[4][5] If breathing is difficult or has stopped, administer artificial respiration and seek
immediate medical attention.[4][5]

o Skin Contact (Frostbite): In case of frostbite from contact with liquefied gas, immediately
flush the affected area with lukewarm water for at least 15 minutes.[4] Do not use hot water.
[14] Apply a sterile dressing and seek medical attention.[4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes.[4] Seek
immediate medical attention.[5]

Fire Fighting Measures

o Extinguishing Media: Tetrafluoroethane is not flammable.[2] Use an extinguishing agent
appropriate for the surrounding fire.[4]

e Hazards from Fire: Cylinders may rupture or explode when heated.[4][5] Fire may produce
hazardous decomposition products such as hydrogen fluoride and carbonyl fluoride.[4][5]

o Firefighter Protection: Firefighters should use a self-contained breathing apparatus (SCBA)
and full protective clothing.[4][5] Cool cylinders exposed to fire with a water spray from a
protected position.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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